Cas no 627521-36-2 (1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-)

• Product Name: 1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
• CAS No: 627521-36-2
• MF: C₂₂H₄₀N₂
• MW: 332.56640625
• CID: 432964
• PubChem ID: 16076427
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
• N'-(3-phenylpropyl)-N-undecylethane-1,2-diamine
• 627521-36-2
• DTXSID30581877
• N'-(3-phenylpropyl)-N-undecyl-ethane-1,2-diamine
• N~1~-(3-Phenylpropyl)-N~2~-undecylethane-1,2-diamine

• Inchi： 1S/C22H40N2/c1-2-3-4-5-6-7-8-9-13-18-23-20-21-24-19-14-17-22-15-11-10-12-16-22/h10-12,15-16,23-24H,2-9,13-14,17-21H2,1H3
• InChI Key： JHARYRFFSWFDTK-UHFFFAOYSA-N
• SMILES： N(CCNCCCC1C=CC=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 332.3194
• Monoisotopic Mass: 332.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06